[(2R,4S,9R,10S,16S)-2-Hydroxy-5,5,9-trimethyl-14-methylidene-6,15-dioxo-16-tetracyclo[11.2.1.01,10.04,9]hexadecanyl] acetate

• CAS No.: 80508-81-2
• Product Name: [(2R,4S,9R,10S,16S)-2-Hydroxy-5,5,9-trimethyl-14-methylidene-6,15-dioxo-16-tetracyclo[11.2.1.01,10.04,9]hexadecanyl] acetate
• Molecular Formula: C₂₂H₃₀O₅
• Molecular Weight: 374.5 g/mol
• IUPAC Name: [(2R,4S,9R,10S,16S)-2-hydroxy-5,5,9-trimethyl-14-methylidene-6,15-dioxo-16-tetracyclo[11.2.1.01,10.04,9]hexadecanyl] acetate
• Standard InChI: InChI=1S/C22H30O5/c1-11-13-6-7-14-21(5)9-8-16(24)20(3,4)15(21)10-17(25)22(14,18(11)26)19(13)27-12(2)23/h13-15,17,19,25H,1,6-10H2,2-5H3/t13?,14-,15+,17+,19-,21-,22?/m0/s1
• Standard InChIKey: LSUXOKVMORWDLT-KEXKRWMXSA-N
• Isomeric SMILES: CC(=O)O[C@@H]1[C@H]2CC[C@@H]3[C@]1([C@@H](C[C@H]4[C@]3(CCC(=O)C4(C)C)C)O)C(=O)C2=C
• SMILES: CC(=O)OC1C2CCC3C1(C(CC4C3(CCC(=O)C4(C)C)C)O)C(=O)C2=C
• Canonical SMILES: CC(=O)OC1C2CCC3C1(C(CC4C3(CCC(=O)C4(C)C)C)O)C(=O)C2=C
• Description: Glaucocalyxin B is an ent kaurane diterpenoid isolated from the Chinese traditional medicine Rabdosia japonica with anticancer and antitumor activity; decreases the growth of HL-60 cells with an IC50 of approximately 5.86 μM at 24 h.
• Synonyms: glaucocalyxin B
• Reference: [1]. Yang WH, et al. Glaucocalyxin A and B-induced cell death is related to GSH perturbation in human leukemia HL-60 cells. Anticancer Agents Med Chem. 2013 Oct;13(8):1280-90.[2]. Pan Y, et al. Glaucocalyxin B induces apoptosis and autophagy in human cervical cancer cells. Mol Med Rep. 2016 Aug;14(2):1751-5.[3]. Gan P, et al. Anti-inflammatory effects of glaucocalyxin B in microglia cells. J Pharmacol Sci. 2015 May;128(1):35-46.
• PubChem Compound: 196551
• Last Modified: Nov 02 2021